Cas no 65608-00-6 (Phytolaccoside A)

• Product Name: Phytolaccoside A
• CAS No: 65608-00-6
• MF: C₃₆H₅₆O₁₀
• MW: 648.823852539063
• CID: 2032186
• PubChem ID: 131751599
• Update Time: 2025-04-21

Phytolaccoside A Chemical and Physical Properties

Names and Identifiers

• Phytolaccoside A
• CHEBI:176272
• 9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-10-(3,4,5-trihydroxyoxan-2-yl)oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• DTXSID701131334
• 29-Methyl (3I(2),4I+/-,20I(2))-23-hydroxy-3-(I(2)-D-xylopyranosyloxy)olean-12-ene-28,29-dioate
• (2S,4aR,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-10-((2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl)oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• Olean-12-ene-28,29-dioic acid, 23-hydroxy-3-(beta-D-xylopyranosyloxy)-, 29-methyl ester, (3beta,4alpha,20beta)-
• 65608-00-6
• 29-Methyl (3beta,4alpha,20beta)-23-hydroxy-3-(beta-D-xylopyranosyloxy)olean-12-ene-28,29-dioate
• (2S,4aR,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-10-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid

• Inchi： 1S/C36H56O10/c1-31(30(43)44-6)13-15-36(29(41)42)16-14-34(4)20(21(36)17-31)7-8-24-32(2)11-10-25(46-28-27(40)26(39)22(38)18-45-28)33(3,19-37)23(32)9-12-35(24,34)5/h7,21-28,37-40H,8-19H2,1-6H3,(H,41,42)
• InChI Key： NSIBODJHRJTEFG-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(CO1)O)O)O)C1CCC2(C)C(CCC3(C)C4(C)CCC5(C(=O)O)CCC(C(=O)OC)(C)CC5C4=CCC32)C1(C)CO

Computed Properties

• Exact Mass: 648.38734798g/mol
• Monoisotopic Mass: 648.38734798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 6
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 163Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids